Cas no 125219-99-0 (Naphtho[2,1-b]thiophene-6,9-dione,1,2,5,5a,9a,9b-hexahydro-8-[(2-hydroxyethyl)thio]-4-methyl-, 3,3-dioxide)

Naphtho[2,1-b]thiophene-6,9-dione,1,2,5,5a,9a,9b-hexahydro-8-[(2-hydroxyethyl)thio]-4-methyl-, 3,3-dioxide structure
125219-99-0 structure
Product name:Naphtho[2,1-b]thiophene-6,9-dione,1,2,5,5a,9a,9b-hexahydro-8-[(2-hydroxyethyl)thio]-4-methyl-, 3,3-dioxide
CAS No:125219-99-0
MF:C15H18O5S2
MW:342.430422306061
CID:163392
PubChem ID:3079335

Naphtho[2,1-b]thiophene-6,9-dione,1,2,5,5a,9a,9b-hexahydro-8-[(2-hydroxyethyl)thio]-4-methyl-, 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]thiophene-6,9-dione,1,2,5,5a,9a,9b-hexahydro-8-[(2-hydroxyethyl)thio]-4-methyl-, 3,3-dioxide
    • 8-(2-hydroxyethylsulfanyl)-4-methyl-3,3-dioxo-1,2,5,5a,9a,9b-hexahydrobenzo[e][1]benzothiole-6,9-dione
    • 125219-99-0
    • Naphtho(2,1-b)thiophene-6,9-dione, 1,2,5,5a,9a,9b-hexahydro-8-((2-hydroxyethyl)thio)-4-methyl-, 3,3-dioxide
    • BRN 4760570
    • 8-[(2-Hydroxyethyl)sulfanyl]-4-methyl-5,5a,9a,9b-tetrahydro-1H-3lambda~6~-naphtho[2,1-b]thiophene-3,3,6,9(2H)-tetrone
    • DTXSID40925046
    • Inchi: InChI=1S/C15H18O5S2/c1-8-6-10-11(17)7-12(21-4-3-16)14(18)13(10)9-2-5-22(19,20)15(8)9/h7,9-10,13,16H,2-6H2,1H3
    • InChI Key: YLAIEDGGORRJRG-UHFFFAOYSA-N
    • SMILES: OCCSC1=CC(=O)C2C(C3CCS(=O)(=O)C3=C(C2)C)C1=O

Computed Properties

  • Exact Mass: 342.05964
  • Monoisotopic Mass: 342.05956602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122Ų
  • XLogP3: -0.2

Experimental Properties

  • PSA: 88.51

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